Cas no 1177299-65-8 (4-Bromo-N-methyl-1,3-benzothiazol-2-amine)

• Product Name: 4-Bromo-N-methyl-1,3-benzothiazol-2-amine
• CAS No: 1177299-65-8
• MF: C₈H₇BrN₂S
• MW: 243.123579263687
• MDL: MFCD16482661
• CID: 5056277
• PubChem ID: 45496582
• Update Time: 2025-06-15

4-Bromo-N-methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-methyl-1,3-benzothiazol-2-amine
• 4-Bromo-N-methyl-1,3-benzothiazol-2-amine

• MDL： MFCD16482661
• Inchi： 1S/C8H7BrN2S/c1-10-8-11-7-5(9)3-2-4-6(7)12-8/h2-4H,1H3,(H,10,11)
• InChI Key： VPIUVOVGIPZZMA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(NC)S2

Computed Properties

• Exact Mass: 241.951
• Monoisotopic Mass: 241.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.2

Additional information on 4-Bromo-N-methyl-1,3-benzothiazol-2-amine

Recent Advances in the Study of 4-Bromo-N-methyl-1,3-benzothiazol-2-amine (CAS: 1177299-65-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-N-methyl-1,3-benzothiazol-2-amine (CAS: 1177299-65-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 4-Bromo-N-methyl-1,3-benzothiazol-2-amine as a key intermediate in the synthesis of novel benzothiazole derivatives. These derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the benzothiazole core, such as the introduction of a bromo substituent at the 4-position, significantly enhanced the compound's binding affinity to specific protein targets involved in cancer cell proliferation.

In addition to its role as a synthetic intermediate, 4-Bromo-N-methyl-1,3-benzothiazol-2-amine has been investigated for its direct biological effects. A recent in vitro study conducted by researchers at the University of Cambridge revealed that this compound exhibits potent inhibitory activity against certain kinases implicated in neurodegenerative diseases. The study utilized high-throughput screening assays to identify the compound's mechanism of action, which was found to involve the modulation of key signaling pathways associated with neuronal survival and apoptosis.

Another area of interest is the compound's potential as a scaffold for the development of new antimicrobial agents. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that 4-Bromo-N-methyl-1,3-benzothiazol-2-amine derivatives displayed strong activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Despite these promising findings, challenges remain in the optimization of 4-Bromo-N-methyl-1,3-benzothiazol-2-amine for clinical applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. Recent advancements in computational chemistry and molecular modeling have provided valuable tools for predicting the compound's pharmacokinetic and pharmacodynamic properties, thereby aiding in the design of more effective derivatives.

In conclusion, 4-Bromo-N-methyl-1,3-benzothiazol-2-amine (CAS: 1177299-65-8) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Future research should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and exploring its potential in combination therapies. The continued exploration of this compound and its derivatives is likely to yield significant contributions to the development of new therapeutic agents for a variety of diseases.